Cas no 4671-77-6 (Butane-1,4-diyldiphosphonic acid)

Butane-1,4-diyldiphosphonic acid Properties

Names and Identifiers

• 1,4-butanediphosphonic acid
• 1,4-Butylenediphosphonic Acid
• 1,4-BUTANEBISPHOSPHONIC ACID
• 4-phosphonobutylphosphonic acid
• 1,2-butylenediphosphonic acid
• 1,4-butylene-diphosphonic acid
• 1,4-butylenediphosphonic avid
• 1,4-Diphosphonobutane
• Butane-1,4-diphosphonic acid
• butane-1,4-diyldiphosphonic acid
• 1,4-BUTANEDIPHOSPHONICACID
• tetramethylene phosphonic acid
• butane-1,4-bisphosphonic acid
• Tetramethylenebisphosphonic acid
• C4H12O6P2
• (4-phosphonobutyl)phosphonic acid
• OR10676
• Y1382
• 1,4-Butanediyldiphosphonic acid
• YSCH0185
• BP-21704
• MFCD01631212
• SCHEMBL20235
• CHEMBL258854
• CS-0111445
• B4848
• DTXSID40331305
• C70593
• AKOS017345004
• 4671-77-6
• HY-W075674
• Butane-1
• DA-61951
• BUTANE-1,4-DIYLDIPHOSPHONICACID
• +Expand

• MDL： MFCD01631212
• InChIKey： JKTORXLUQLQJCM-UHFFFAOYSA-N
• Inchi： 1S/C4H12O6P2/c5-11(6,7)3-1-2-4-12(8,9)10/h1-4H2,(H2,5,6,7)(H2,8,9,10)
• SMILES： P(C([H])([H])C([H])([H])C([H])([H])C([H])([H])P(=O)(O[H])O[H])(=O)(O[H])O[H]

Computed Properties

• Exact Mass: 218.01100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 218.011
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 115

Experimental Properties

• LogP: 0.12200
• PSA: 134.68000
• Boiling Point: 544.4°C at 760 mmHg
• Melting Point: 218.0 to 223.0 deg-C
• Flash Point: 283.1°C
• Color/Form: White powder
• Solubility: Not determined

Related Categories

• Material Chemicals Electrical Materials